Cas no 106204-62-0 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole)
106204-62-0 structure
Product Name:1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
CAS No:106204-62-0
MF:C12H9Cl2F3N2
MW:309.114471197128
CID:1174272
PubChem ID:2741092
Update Time:2025-04-20
1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
- SEW05005
- AC1MCD0Y
- CTK0G3636
- 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-
- 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole
- ZINC00110936
- 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole
- ACMC-20m9uh
- SureCN6976717
- SEW05005; AC1MCD0Y; CTK0G3636; 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-; 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ZINC00110936; 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole; 1-(2,6-Dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ACMC-20m9uh; SureCN6976717;
- DTXSID30372409
- CCG-250253
- BRD-K58689556-001-01-2
- 106204-62-0
- SCHEMBL6976717
-
- Inchi: 1S/C12H9Cl2F3N2/c1-6-3-7(2)19(18-6)11-9(13)4-8(5-10(11)14)12(15,16)17/h3-5H,1-2H3
- InChI Key: NWVMGWMIQCRKNB-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)C=C(C=1N1C(C)=CC(C)=N1)Cl
Computed Properties
- Exact Mass: 308.0094882g/mol
- Monoisotopic Mass: 308.0094882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 17.8Ų
1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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